Cas no 2732245-29-1 (rac-(1R,5S)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-1-carbaldehyde)

• Product Name: rac-(1R,5S)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-1-carbaldehyde
• CAS No: 2732245-29-1
• MF: C₇H₈F₃NO
• MW: 179.13973236084
• CID: 5654022
• PubChem ID: 165910399
• Update Time: 2023-11-27

rac-(1R,5S)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-5-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-1-carbaldehyde
• EN300-28271275
• 2732245-29-1
• rac-(1R,5S)-5-(trifluoromethyl)-3-azabicyclo3.1.0hexane-1-carbaldehyde

• Inchi： 1S/C7H8F3NO/c8-7(9,10)6-1-5(6,4-12)2-11-3-6/h4,11H,1-3H2/t5-,6-/m0/s1
• InChI Key： PUYAWOFUJUYKLW-WDSKDSINSA-N
• SMILES： FC([C@@]12CNC[C@]1(C=O)C2)(F)F

Computed Properties

• Exact Mass: 179.05579836g/mol
• Monoisotopic Mass: 179.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų